9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole

• Molecular Formula: C12H8ClN3O
• Molecular Weight: 245.66 g/mol
• IUPAC Name: 9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole
• InChI: InChI=1S/C12H8ClN3O/c13-8-3-1-2-6-7-4-5-9-12(16-17-15-9)11(7)14-10(6)8/h1-3,14H,4-5H2
• InChI Key: ARFZBGVIHVILCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NON=C2C3=C1C4=C(N3)C(=CC=C4)Cl

Description

9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole is a heterocyclic compound that contains both nitrogen and oxygen atoms within its structure. This compound is part of the oxadiazole family, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

The synthesis of 9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of hydrazides with carbon disulfide in the presence of potassium hydroxide, followed by cyclization . Industrial production methods may involve similar synthetic routes but are optimized for higher yields and purity.

Chemical Reactions Analysis

9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Halogenation or nitration reactions can introduce new functional groups into the molecule. Common reagents and conditions used in these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts such as palladium. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits various biological activities, including antibacterial and antiviral properties.

Industry: The compound is used in the development of new materials with specific properties, such as high-energy materials.

Mechanism of Action

The mechanism of action of 9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole involves its interaction with specific molecular targets. The compound may inhibit the activity of certain enzymes or interfere with the replication of microorganisms by binding to their DNA or RNA . The exact pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar compounds to 9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole include other oxadiazoles, such as 1,2,4-oxadiazole and 1,3,4-oxadiazole . These compounds share similar structural features but may differ in their biological activities and applications. The uniqueness of 9-chloro-5,10-dihydro-4H-[1,2,5]oxadiazolo[3,4-a]carbazole lies in its specific substitution pattern, which can influence its reactivity and biological properties .